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Compound of Interest

Compound Name: Detiviciclovir

Cat. No.: B033938 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal

of Detiviciclovir, an antiviral nucleoside analogue intended for research use. Given the

absence of a specific Safety Data Sheet (SDS) for Detiviciclovir, this protocol is synthesized

from best practices for handling and disposing of analogous potentially hazardous compounds,

including cytotoxic and antiviral agents. Adherence to these procedures is critical for ensuring

personnel safety and minimizing environmental impact.

I. Detiviciclovir: Chemical Properties
A summary of the known chemical properties of Detiviciclovir is presented below. This

information is crucial for understanding the compound's nature and handling it safely.

Property Value

Synonyms AM365

CAS Number 220984-26-9

Molecular Formula C₉H₁₃N₅O₂

Molecular Weight 223.23 g/mol

Appearance Solid

Classification Antiviral Nucleoside Analogue
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II. Core Disposal Principle: Treat as Hazardous
Waste
Due to its classification as a nucleoside analogue, Detiviciclovir should be handled and

disposed of as a potentially hazardous substance. Nucleoside analogues can exhibit cytotoxic,

mutagenic, or other hazardous properties. Therefore, all waste materials contaminated with

Detiviciciclovir must be segregated from general laboratory waste and managed through a

licensed hazardous waste disposal service.

III. Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory when handling

Detiviciciclovir in any form, including during disposal procedures. This minimizes the risk of

exposure through inhalation, skin contact, or ingestion.

Required PPE includes:

Gloves: Two pairs of powder-free nitrile gloves are recommended. Change gloves

immediately if they become contaminated.

Gown: A disposable, low-permeability laboratory gown with long sleeves and tight-fitting

cuffs.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Respiratory Protection: A fit-tested N95 respirator or higher should be used when handling

the solid compound or if there is a risk of aerosol generation.

IV. Step-by-Step Disposal Protocol
This protocol outlines the essential steps for the safe disposal of Detiviciciclovir and

contaminated materials.

Step 1: Waste Segregation and Collection

Solid Waste:
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Collect all unused or expired solid Detiviciciclovir, contaminated PPE (gloves, gowns, etc.),

and labware (e.g., weigh boats, pipette tips, vials) in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container should be made of a material compatible with the chemical waste.

The label must include: "Hazardous Waste," "Detiviciciclovir," and the date of

accumulation.

Liquid Waste:

Solutions containing Detiviciciclovir should be collected in a separate, sealed, and clearly

labeled hazardous liquid waste container.

Do not mix with other solvent waste streams unless permitted by your institution's

Environmental Health and Safety (EHS) department.

Sharps Waste:

Any needles, syringes, or other contaminated sharps must be placed directly into a

designated, puncture-resistant sharps container labeled for hazardous chemical waste.

Step 2: Decontamination of Work Surfaces

After handling and packaging Detiviciciclovir for disposal, thoroughly decontaminate all work

surfaces (e.g., benchtops, fume hood surfaces) where the compound was handled.

Use a suitable decontamination solution as recommended by your institution's EHS

guidelines for cytotoxic compounds. This may include a detergent solution followed by a

rinse with an appropriate solvent or a specific deactivating agent.

All cleaning materials (e.g., wipes, absorbent pads) must be disposed of as solid hazardous

waste.

Step 3: Storage of Hazardous Waste

Store the sealed and labeled hazardous waste containers in a designated, secure, and well-

ventilated area, away from general laboratory traffic and incompatible chemicals.
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Storage should comply with all institutional and local regulations for hazardous waste

accumulation.

Step 4: Final Disposal

Arrange for the pickup and disposal of the hazardous waste through your institution's

licensed Environmental Health and Safety (EHS) vendor.

The primary recommended method for the final disposal of Detiviciciclovir and associated

waste is high-temperature incineration by a specialized hazardous waste management

facility.

Never dispose of Detiviciciclovir down the drain or in the regular trash.

V. Emergency Procedures for Spills
In the event of a spill, immediate and appropriate action is necessary to contain the

contamination and protect personnel.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

of the spill.

Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: Before attempting to clean the spill, don the full PPE as described in

Section III.

Contain the Spill:

For solid spills, gently cover the powder with absorbent pads to avoid raising dust.

For liquid spills, use a chemical spill kit with appropriate absorbent materials to contain the

liquid.

Clean the Spill:

Carefully collect all contaminated materials (absorbent pads, broken glass, etc.) and place

them in the designated hazardous waste container.
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Decontaminate the spill area as described in Section IV, Step 2.

Report the Incident: Report the spill to your laboratory supervisor and your institution's EHS

department in accordance with your facility's policies.

VI. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of Detiviciciclovir.
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Caption: Workflow for the safe disposal of Detiviciciclovir waste.

To cite this document: BenchChem. [Essential Guide to the Safe Disposal of Detiviciclovir].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033938#detiviciclovir-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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